Cas no 1807117-10-7 (Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate)
Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate
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- Inchi: 1S/C12H12BrNO3/c1-2-17-12(16)5-8-3-4-11(13)10(7-15)9(8)6-14/h3-4,15H,2,5,7H2,1H3
- InChI Key: WCQHCHFBAZRLPF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C#N)C=1CO)CC(=O)OCC
Computed Properties
- Exact Mass: 297.00006 g/mol
- Monoisotopic Mass: 297.00006 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 70.3
- Molecular Weight: 298.13
Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001046-1g |
Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate |
1807117-10-7 | 97% | 1g |
1,579.40 USD | 2021-06-22 |
Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate
Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807117-10-7): An Overview
Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807117-10-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.
The molecular structure of Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate consists of a phenyl ring substituted with a bromo group at the 4-position, a cyano group at the 2-position, and a hydroxymethyl group at the 3-position. The ester functionality at the terminal position adds further complexity and reactivity to the molecule. These structural elements contribute to its unique chemical properties and potential biological activities.
Recent studies have highlighted the pharmacological potential of Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. The bromo and cyano substituents are believed to play crucial roles in modulating the compound's interactions with cellular targets, thereby enhancing its therapeutic efficacy.
In addition to its antiproliferative properties, Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. The hydroxymethyl group is thought to contribute to this anti-inflammatory activity by facilitating interactions with key signaling pathways involved in inflammation.
The synthesis of Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 4-bromo-2-cyanobenzaldehyde with ethyl bromoacetate in the presence of a base, followed by reduction of the aldehyde to form the hydroxymethyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and product quality.
From a pharmaceutical development perspective, Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate has shown promising results in preclinical studies. Its ability to target multiple biological pathways makes it an attractive lead compound for further drug development. Ongoing research is focused on optimizing its pharmacokinetic properties, such as solubility, stability, and bioavailability, to enhance its therapeutic potential.
In conclusion, Ethyl 4-bromo-2-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807117-10-7) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an important candidate for the development of novel therapeutic agents. Continued research into this compound is expected to yield valuable insights and advancements in the treatment of various diseases.
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